Cas no 89113-48-4 (Benzene, 1-methoxy-2-(3-methoxypropyl)-)

• Product Name: Benzene, 1-methoxy-2-(3-methoxypropyl)-
• CAS No: 89113-48-4
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 611816
• PubChem ID: 13215795
• Update Time: 2025-04-19

Benzene, 1-methoxy-2-(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-2-(3-methoxypropyl)-
• 1-methoxy-2-(3-methoxypropyl)benzene
• 89113-48-4
• DTXSID30528888

• Inchi： 1S/C11H16O2/c1-12-9-5-7-10-6-3-4-8-11(10)13-2/h3-4,6,8H,5,7,9H2,1-2H3
• InChI Key： CNNVIQTYWRWMIC-UHFFFAOYSA-N
• SMILES： O(C)CCCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų